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Compound of Interest

Compound Name:
4-Sec-butylbenzenesulfonyl

chloride

CAS No.: 56609-83-7

Cat. No.: B1275468

Get Quote

Executive Summary
4-sec-Butylbenzenesulfonyl chloride (CAS: 56609-83-7) is a specialized organosulfur

intermediate used primarily in medicinal chemistry and lead optimization. Unlike its widely

available structural isomer, 4-tert-butylbenzenesulfonyl chloride (a solid), the sec-butyl

derivative is typically a liquid at room temperature and features a chiral center at the benzylic

position.

This structural nuance—a chiral sec-butyl group—provides unique steric and electronic

properties for Structure-Activity Relationship (SAR) studies. It is extensively utilized as an

electrophilic building block to introduce the lipophilic 4-sec-butylbenzenesulfonyl moiety into

amines, alcohols, and nucleophiles, facilitating the synthesis of sulfonamide-based libraries for

GPCR, kinase, and ion channel targets.

Chemical & Physical Specifications
The distinction between the sec-butyl and tert-butyl isomers is critical for process chemistry and

handling. The sec-butyl isomer exists as a racemic mixture unless chirally resolved precursors
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are used.

Datasheet Analysis[1]
Property Specification

Chemical Name 4-sec-Butylbenzenesulfonyl chloride

IUPAC Name 4-(butan-2-yl)benzene-1-sulfonyl chloride

CAS Number 56609-83-7

Molecular Formula C₁₀H₁₃ClO₂S

Molecular Weight 232.73 g/mol

Physical State
Colorless to pale yellow liquid (Standard

conditions)

Boiling Point
Not widely reported; decomposes at high

temperatures.[1]

Solubility
Soluble in DCM, THF, EtOAc, Toluene. Reacts

with water.[2]

Purity (Commercial) Typically ≥ 95%

Stereochemistry
Racemic (contains both R and S enantiomers at

the butyl group)

Stability
Moisture sensitive; hydrolyzes to sulfonic acid

and HCl.

Expert Insight: Researchers often confuse CAS 56609-83-7 (sec-butyl) with CAS 15084-51-2

(tert-butyl). The tert-butyl isomer is a crystalline solid (mp 78–81 °C). If your sample is a liquid at

room temperature, it is likely the sec-butyl or n-butyl isomer.
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Synthetic Routes & Manufacturing[4]
The industrial and laboratory preparation of 4-sec-butylbenzenesulfonyl chloride follows the

classic electrophilic aromatic substitution pathway. The synthesis is favored by the para-

directing nature of the alkyl group, though ortho isomers are potential minor impurities.

Mechanism of Action: Chlorosulfonation
The standard protocol involves the reaction of sec-butylbenzene with excess chlorosulfonic

acid (

). This "one-pot" procedure effects both sulfonation and conversion to the sulfonyl chloride.

Reaction Scheme:

Process Workflow Visualization
The following diagram outlines the critical steps and decision points in the synthesis and

purification workflow.
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Starting Material:
sec-Butylbenzene (Racemic)

Reagent Addition:
Chlorosulfonic Acid (Excess)

Temp: < 5°C (Exothermic control)

 Chill 

Reaction Phase:
Electrophilic Aromatic Substitution

Stir 2-4h @ RT

 Slow Addition 

Quench:
Pour onto Crushed Ice
(Careful: HCl evolution)

 Completion Check (TLC) 

Extraction:
Dichloromethane (DCM)

Wash with Brine/NaHCO3

 Phase Separation 

Purification:
Distillation (High Vac) or
Flash Chromatography

 Dry & Concentrate 

Final Product:
4-sec-Butylbenzenesulfonyl Chloride

(Liquid)

 QC (NMR/GC) 

Click to download full resolution via product page

Figure 1: Synthetic workflow for the chlorosulfonation of sec-butylbenzene.
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Reactivity & Applications in Drug Discovery
In medicinal chemistry, 4-sec-butylbenzenesulfonyl chloride serves as a diversity element. It

is used to generate sulfonamide libraries, a pharmacophore found in antibiotics, diuretics, and

non-steroidal anti-inflammatory drugs (NSAIDs).

The "Chiral Probe" Advantage
Unlike the achiral tert-butyl or n-butyl analogs, the sec-butyl group introduces a chiral center.

Racemic Scouting: Using the racemic chloride allows researchers to simultaneously screen

two diastereomeric transition states when coupled with a chiral amine.

Steric Tuning: The sec-butyl group offers a steric bulk intermediate between the isopropyl

and tert-butyl groups, often critical for optimizing fit within a hydrophobic binding pocket.

Standard Coupling Protocol (Schotten-Baumann
Conditions)
To synthesize a sulfonamide, the chloride is reacted with a primary or secondary amine in the

presence of a base (to scavenge HCl).

Solvent: DCM, THF, or DMF.

Base: Triethylamine (Et₃N), Pyridine, or aqueous Na₂CO₃ (biphasic).

Temperature: 0 °C to RT.

Workup: Acid wash (HCl) to remove unreacted amine/base, followed by recrystallization or

chromatography.

High-Throughput Library Workflow
The following logic flow illustrates how this compound is integrated into a parallel synthesis

campaign for lead optimization.
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Figure 2: Integration of 4-sec-butylbenzenesulfonyl chloride into a medicinal chemistry SAR

workflow.

Handling, Stability & Safety
Hazard Classification: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.

Self-Validating Safety Protocol
Visual Check: The liquid should be clear to pale yellow. Darkening or precipitate formation

indicates hydrolysis (formation of sulfonic acid) or decomposition.

Hydrolysis Test: A small aliquot added to water will form an oily bead that slowly dissolves

while releasing heat and turning litmus paper red (HCl generation). This confirms reactivity.

Storage & Disposal
Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8 °C. Tight sealing is

mandatory to prevent hydrolysis by atmospheric moisture.

Quenching: Do not dispose of directly down the drain. Quench excess chloride by slowly

adding to a stirred solution of dilute sodium hydroxide or sodium bicarbonate before

disposal.

References
King, J. F., et al. (1996). Benzenesulfonyl chloride with primary and secondary amines in
aqueous media. Canadian Journal of Chemistry. (Contextual reference for sulfonamide
synthesis kinetics).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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